2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C15H12Cl3NO2/c1-21-10-4-2-9(3-5-10)6-15(20)19-14-8-12(17)11(16)7-13(14)18/h2-5,7-8H,6H2,1H3,(H,19,20)
• InChI Key: NBXVZHYBXWHZIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C15H12Cl3NO2
• Molecular Weight: 344.6 g/mol

Description

2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide, also known as GW 501516, is a synthetic drug that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes. However, due to its ability to enhance endurance and stamina, it has gained popularity among athletes and bodybuilders.

Mechanism of Action

2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516 works by activating peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates gene expression involved in lipid metabolism and glucose homeostasis. Activation of PPARδ leads to an increase in fatty acid oxidation and glucose uptake, resulting in improved energy utilization and reduced fat accumulation.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516 has been shown to have several biochemical and physiological effects, including increased endurance and stamina, improved lipid metabolism, and reduced inflammation. It has also been found to have cardioprotective effects by reducing oxidative stress and improving vascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516 in lab experiments is its ability to enhance endurance and stamina, which can be useful in studies involving physical activity. However, its effects on lipid metabolism and glucose homeostasis may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516, including its use as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes. Additionally, its cardioprotective effects make it a promising candidate for the prevention and treatment of cardiovascular disease. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516 involves a multistep process that begins with the reaction of 2,4,5-trichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methoxyaniline to yield the desired product.

Scientific Research Applications

2-(4-methoxyphenyl)-N-(2,4,5-trichlorophenyl)acetamide 501516 has been extensively studied for its potential therapeutic applications in various metabolic disorders. It has been shown to improve insulin sensitivity, reduce inflammation, and increase fat oxidation in animal models. Additionally, it has been found to have cardioprotective effects by reducing oxidative stress and improving vascular function.